Cas no 503829-94-5 (Benzonitrile, 4-[([1,1'-biphenyl]-4-yloxy)methyl]-)

Benzonitrile, 4-[([1,1'-biphenyl]-4-yloxy)methyl]- structure
503829-94-5 structure
Product Name:Benzonitrile, 4-[([1,1'-biphenyl]-4-yloxy)methyl]-
CAS No:503829-94-5
MF:C20H15NO
MW:285.339205026627
CID:1565813
PubChem ID:7919523
Update Time:2025-04-21

Benzonitrile, 4-[([1,1'-biphenyl]-4-yloxy)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-[([1,1'-biphenyl]-4-yloxy)methyl]-
    • 4-(biphenyl4-yloxymethyl)benzonitrile
    • 4-[([1,1'-Biphenyl]-4-yloxy)methyl]benzonitrile
    • 503829-94-5
    • SCHEMBL1249162
    • 4-(biphenyl-4-yloxymethyl)benzonitrile
    • DB-425754
    • PZMAAUVBBMCEPT-UHFFFAOYSA-N
    • Inchi: 1S/C20H15NO/c21-14-16-6-8-17(9-7-16)15-22-20-12-10-19(11-13-20)18-4-2-1-3-5-18/h1-13H,15H2
    • InChI Key: PZMAAUVBBMCEPT-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC(C#N)=CC=1)C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 285.11545
  • Monoisotopic Mass: 285.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 33Ų

Experimental Properties

  • PSA: 33.02
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